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Compound of Interest

Compound Name: (S)-UFR2709 hydrochloride

Cat. No.: B8134318 Get Quote

Technical Support Center: (S)-UFR2709
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of (S)-UFR2709
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is (S)-UFR2709 hydrochloride?

(S)-UFR2709 hydrochloride is a competitive antagonist of nicotinic acetylcholine receptors

(nAChRs), with a higher affinity for the α4β2 subtype over the α7 subtype.[1] It is primarily

utilized in research to investigate nicotine addiction and to reduce ethanol consumption.[2][3]

Its molecular weight is 255.74 g/mol .[2]

Q2: What are the recommended storage conditions for (S)-UFR2709 hydrochloride?

For optimal stability, (S)-UFR2709 hydrochloride powder should be stored at 4°C in a tightly

sealed container, protected from direct sunlight and sources of ignition.

Q3: In what solvents is (S)-UFR2709 hydrochloride soluble?
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While specific quantitative solubility data is not readily available in the literature, empirical

evidence from published studies and supplier information suggests the following:

Saline: (S)-UFR2709 hydrochloride has been successfully dissolved in saline for in vivo

studies, specifically for intraperitoneal injections in rats.[2][4]

DMSO (Dimethyl Sulfoxide): Commercial suppliers offer (S)-UFR2709 hydrochloride as a

10 mM solution in DMSO, indicating good solubility in this solvent.

For other common laboratory solvents such as ethanol and water, it is recommended to

perform small-scale solubility tests to determine the optimal concentration for your specific

experimental needs.

Q4: How should I prepare a stock solution of (S)-UFR2709 hydrochloride?

The appropriate solvent and concentration for a stock solution will depend on your

experimental design. Below are general protocols for preparing solutions in saline and DMSO.

Troubleshooting Guides
This section addresses common issues that may arise when working with (S)-UFR2709
hydrochloride.

Issue 1: Difficulty Dissolving the Compound
If you are experiencing issues with dissolving (S)-UFR2709 hydrochloride, consider the

following troubleshooting steps:

Sonication: Gentle sonication can help to break up powder aggregates and enhance

dissolution.

Warming: Cautiously warming the solution to 37°C may improve solubility. Avoid excessive

heat, as this could lead to degradation.

pH Adjustment: For aqueous solutions, adjusting the pH may be necessary. Since it is a

hydrochloride salt, the initial solution will be slightly acidic. Further adjustment should be

done with caution, as significant changes in pH can affect the compound's stability and

activity.
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Choice of Solvent: If solubility in your initial solvent is poor, consider switching to an

alternative. For example, if you are having trouble with saline, preparing a concentrated

stock in DMSO and then diluting it into your aqueous experimental medium may be a viable

option.
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Issue 2: Potential Compound Instability or Degradation
To minimize the risk of degradation, adhere to the following best practices:
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Light Protection: Prepare and store solutions in amber vials or tubes wrapped in aluminum

foil to protect them from light.

Temperature Control: Store stock solutions at -20°C or -80°C for long-term storage. For

short-term use, solutions can be kept at 4°C. Avoid repeated freeze-thaw cycles.

pH Monitoring: If your experimental conditions require a specific pH, be aware that extremes

in pH can lead to hydrolysis. It is advisable to prepare fresh solutions for each experiment,

especially if working at neutral or alkaline pH.

Quantitative Data Summary
While specific quantitative data for (S)-UFR2709 hydrochloride is limited in publicly available

literature, the following table summarizes known information.

Parameter Solvent/Condition Value/Observation Source

Molecular Weight - 255.74 g/mol [2]

Solubility Saline

Sufficient for in vivo

injections (e.g., 2.5

mg/kg in 1 mL/kg)

[2][4]

DMSO
Soluble up to at least

10 mM

Commercial Supplier

Data

Recommended

Storage
Solid

4°C, sealed, protected

from light
MSDS

Solution

-20°C or -80°C for

long-term; 4°C for

short-term

General Best Practice

Experimental Protocols
Protocol 1: Preparation of (S)-UFR2709 hydrochloride in
Saline for In Vivo Studies
This protocol is adapted from methodologies used in preclinical animal studies.[2][4]
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Calculate the required amount: Determine the total mass of (S)-UFR2709 hydrochloride
needed based on the desired concentration and final volume. For example, to prepare a 2.5

mg/mL solution, you would need 2.5 mg of the compound for every 1 mL of saline.

Weigh the compound: Accurately weigh the calculated amount of (S)-UFR2709
hydrochloride powder.

Dissolve in saline: Add the powder to the appropriate volume of sterile saline (0.9% NaCl).

Aid dissolution (if necessary): Vortex the solution thoroughly. If the compound does not fully

dissolve, gentle sonication can be applied.

Sterile filtration: For in vivo applications, sterile filter the final solution through a 0.22 µm

syringe filter into a sterile container.

Storage: Use the solution fresh or store at 4°C for short-term use. For longer-term storage,

aliquot and store at -20°C.

Protocol 2: Preparation of a Concentrated Stock
Solution in DMSO

Determine the desired concentration: Decide on the molarity of your stock solution (e.g., 10

mM).

Calculate the required mass: Use the molecular weight (255.74 g/mol ) to calculate the mass

needed. For a 10 mM stock solution in 1 mL of DMSO:

Mass (g) = 10 mmol/L * 0.001 L * 255.74 g/mol = 0.0025574 g = 2.56 mg

Weigh the compound: Accurately weigh out 2.56 mg of (S)-UFR2709 hydrochloride.

Dissolve in DMSO: Add the powder to 1 mL of anhydrous DMSO.

Ensure complete dissolution: Vortex the solution until the compound is fully dissolved. Gentle

warming to 37°C can be used if necessary.
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Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Signaling Pathway
(S)-UFR2709 hydrochloride acts as a competitive antagonist at nicotinic acetylcholine

receptors (nAChRs), particularly the α4β2 subtype. The binding of acetylcholine (ACh) to these

receptors typically leads to the opening of the ion channel, allowing the influx of cations like

Na+ and Ca2+, which in turn triggers downstream signaling cascades. As an antagonist, (S)-
UFR2709 hydrochloride blocks this binding and subsequent channel activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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